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Compound of Interest

Compound Name: 4-Heptylaniline
CAS No.: 37529-27-4
Cat. No.: B1295431
Get Quote
. J

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational guidance, and disposal plans for
the handling of 4-Heptylaniline. The information herein is compiled to ensure the safety of
laboratory personnel and to maintain compliance with standard safety procedures. Given the
limited specific data for 4-Heptylaniline, safety protocols for aniline and other aromatic amines
are used as a conservative reference.

Quantitative Data Summary

The following table summarizes the known physical, chemical, and safety data for 4-
Heptylaniline. Occupational exposure limits for Aniline are provided as a conservative
reference.
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Property Value

Chemical Formula Ci3H21N

Molecular Weight 191.31 g/mol

Appearance Liquid

Density 0.91 g/mL at 25 °C

Boiling Point 159 °C at 18 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Hazards Causes skin irritation, serious eye irritation, may

cause respiratory irritation.

Aniline OSHA PEL (TWA)

5 ppm (19 mg/m3)

Aniline ACGIH TLV (TWA)

2 ppm (7.6 mg/m3)

Operational Plan: Handling and Use

All handling of 4-Heptylaniline must be conducted in a certified chemical fume hood.[1] A

designated area for working with this compound should be clearly marked.

1. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 4-Heptylaniline. This includes, but

is not limited to:

o Gloves: Two pairs of chemical-resistant gloves should be worn. Recommended materials are

Butyl, Neoprene, Polyvinyl alcohol (PVA), or Viton. Nitrile gloves are not recommended for

handling aniline and its derivatives.[1][2]

» Eye Protection: Chemical splash goggles are mandatory.[1]

o Lab Coat: A fully-buttoned lab coat is required to protect against skin contact.[1]

» Respiratory Protection: All work should be performed in a chemical fume hood.[1] If there is a

risk of exposure outside of a fume hood, a respirator with an appropriate cartridge for organic
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vapors should be used by trained and fit-tested personnel.
. Experimental Protocol: Step-by-Step Handling

Preparation: Before starting any work, ensure the chemical fume hood is functioning
correctly. Assemble all necessary equipment and reagents.

Dispensing: Carefully dispense the required amount of 4-Heptylaniline. Keep the container
tightly sealed when not in use.

Reaction: If used in a reaction, ensure the apparatus is secure and properly ventilated.

Post-Procedure: After use, decontaminate all surfaces and equipment that may have come
into contact with the chemical.

Disposal Plan

All waste containing 4-Heptylaniline must be treated as hazardous waste.[3] Under no
circumstances should it be disposed of down the drain or in regular trash.[3]

. Waste Segregation and Collection

Liguid Waste: Collect all liquid waste containing 4-Heptylaniline in a dedicated, clearly
labeled, and compatible hazardous waste container. A polyethylene container is a suitable
option.[1][2]

Solid Waste: All contaminated solid waste, such as gloves, absorbent pads, and weighing
papers, must be collected in a separate, clearly labeled hazardous waste container.[3]

. Spill Management
In the event of a spill, follow these procedures:
« Small Spill (manageable by trained personnel):

o Alert personnel in the immediate area.
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o Wearing appropriate PPE, absorb the spill with an inert, dry material such as vermiculite,
dry sand, or earth.[1]

o Collect the absorbent material and spilled substance in a sealed, labeled hazardous waste
container.[1]

o Decontaminate the spill area with a suitable cleaning solution.
o Ventilate the area after cleanup is complete.[1]

e Large Spill:
o Evacuate the area immediately.[1]

o Notify your institution's Environmental Health and Safety (EHS) office or emergency
response team.[1]

o Secure the area to prevent entry.

Decontamination

o Work Surfaces: At the end of each procedure, wipe down the immediate work area and any
equipment to prevent the accumulation of chemical residue.[2]

o Personal Decontamination: Upon leaving the designated work area, remove all PPE and
wash hands thoroughly with soap and water.[2]

Visualized Workflow
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Caption: Workflow for the safe handling and disposal of 4-Heptylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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